Cas no 259667-51-1 (5-chloro-1-2-(diethylamino)ethyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-chloro-1-2-(diethylamino)ethyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 259667-51-1
• MF: C₁₄H₁₇ClN₂O₂
• MW: 280.749982595444
• CID: 5920226
• PubChem ID: 8073136
• Update Time: 2025-10-19

5-chloro-1-2-(diethylamino)ethyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-[2-(diethylamino)ethyl]indole-2,3-dione
• 1H-Indole-2,3-dione, 5-chloro-1-[2-(diethylamino)ethyl]-
• 5-chloro-1-2-(diethylamino)ethyl-2,3-dihydro-1H-indole-2,3-dione
• SCHEMBL6179832
• 259667-51-1
• 5-chloro-1-[2-(diethylamino)ethyl]-2,3-dihydro-1H-indole-2,3-dione
• 5-chloro-1-[2-(diethylamino)ethyl]-1H-indole-2,3-dione
• EN300-1456780
• AKOS000245089

• Inchi： 1S/C14H17ClN2O2/c1-3-16(4-2)7-8-17-12-6-5-10(15)9-11(12)13(18)14(17)19/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： JZLUDOJFNLTADH-UHFFFAOYSA-N
• SMILES： N1(CCN(CC)CC)C2=C(C=C(Cl)C=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 280.0978555g/mol
• Monoisotopic Mass: 280.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 413.4±55.0 °C(Predicted)
• pka: 9.42±0.25(Predicted)

Additional information on 5-chloro-1-2-(diethylamino)ethyl-2,3-dihydro-1H-indole-2,3-dione

5-Chloro-1-(2-(Diethylamino)Ethyl)-2,3-Dihydro-1H-Indole-2,3-Dione: A Comprehensive Overview

The compound with CAS No. 259667-51-1, commonly referred to as 5-chloro-1-(2-(diethylamino)ethyl)-2,3-dihydro-1H-indole-2,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the indole family of heterocycles, which are renowned for their versatile applications in drug design and molecular engineering. The indole dione structure is particularly interesting due to its ability to participate in various chemical reactions and its potential for bioactivity.

Recent studies have highlighted the importance of 5-chloro-substituted indole derivatives in the development of novel therapeutic agents. The presence of the chlorine atom at the 5-position introduces electronic effects that can modulate the compound's reactivity and pharmacokinetic properties. Additionally, the diethylaminoethyl group attached to the indole ring enhances the molecule's lipophilicity, making it more suitable for crossing biological membranes. This feature is crucial for designing drugs targeting intracellular pathways.

One of the most promising applications of 5-chloro-1-(2-(diethylamino)ethyl)-2,3-dihydro-1H-indole-2,3-dione lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic aromatic substitution and cycloaddition reactions, to yield bioactive compounds with improved efficacy. For instance, its use in the synthesis of kinase inhibitors has shown remarkable results in preclinical models.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indole dione skeleton. Key steps include Friedlander annulation, which is a well-established method for constructing indole derivatives. The subsequent introduction of the chlorine substituent and the diethylaminoethyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined these processes, making large-scale production more feasible.

In terms of biological activity, 5-chloro-1-(2-(diethylamino)ethyl)-2,3-dihydro-1H-indole-2,3-dione has shown potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit COX enzymes, which are key players in inflammation and pain signaling. Furthermore, its anti-proliferative effects on cancer cells suggest that it could be a lead compound for developing anticancer therapies.

Another area where this compound has shown promise is in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its application as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The molecule's ability to absorb light across a broad spectrum makes it particularly valuable for these applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of 5-chloro-1-(2-(diethylamino)ethyl)-2,3-dihydro-1H-indole-2,3-dione to enhance its scalability and reduce production costs. Additionally, efforts are being made to explore its pharmacokinetic profile and toxicity profile to better understand its suitability as a drug candidate.

In conclusion, 5-chloro-1-(2-(diethylamino)ethyl)-2,3-dihydro-1H-indole-2,3-dione (CAS No. 259667-51-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers in both academia and industry. As our understanding of this compound continues to grow, so too does its potential to contribute to groundbreaking advancements in science and technology.